Cas no 1807211-04-6 (Methyl 3-bromo-5-fluoro-4-nitrophenylacetate)

• Product Name: Methyl 3-bromo-5-fluoro-4-nitrophenylacetate
• CAS No: 1807211-04-6
• MF: C₉H₇BrFNO₄
• MW: 292.05858540535
• CID: 4974086
• Update Time: 2025-06-29

Methyl 3-bromo-5-fluoro-4-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-fluoro-4-nitrophenylacetate
• Methyl 2-(3-bromo-5-fluoro-4-nitrophenyl)acetate

• Inchi： 1S/C9H7BrFNO4/c1-16-8(13)4-5-2-6(10)9(12(14)15)7(11)3-5/h2-3H,4H2,1H3
• InChI Key： ASADZCDBUJZLED-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1)CC(=O)OC)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1

Additional information on Methyl 3-bromo-5-fluoro-4-nitrophenylacetate

Methyl 3-bromo-5-fluoro-4-nitrophenylacetate: A Comprehensive Overview

Methyl 3-bromo-5-fluoro-4-nitrophenylacetate, with the CAS number 1807211-04-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which incorporates a methyl ester group attached to a phenyl ring substituted with bromine, fluorine, and nitro groups. The combination of these substituents imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The synthesis of Methyl 3-bromo-5-fluoro-4-nitrophenylacetate involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution, Friedel-Crafts acylation, and esterification to achieve this compound. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis process, reducing environmental impact while maintaining high yields. The compound's stability under various conditions has been extensively studied, revealing its resistance to hydrolysis and oxidation, which are critical factors for its practical applications.

In terms of applications, Methyl 3-bromo-5-fluoro-4-nitrophenylacetate has shown promise in the development of novel pharmaceutical agents. Its structure resembles certain bioactive molecules, making it a potential lead compound for drug discovery. For instance, studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound's electronic properties make it a candidate for use in optoelectronic materials, where it could serve as a component in light-emitting diodes (LEDs) or photovoltaic devices.

Recent research has also explored the environmental fate and toxicity of Methyl 3-bromo-5-fluoro-4-nitrophenylacetate. Studies conducted under simulated environmental conditions indicate that the compound undergoes slow degradation, primarily through photolysis and microbial action. However, its persistence in certain ecosystems raises concerns about potential bioaccumulation. Regulatory agencies are increasingly scrutinizing such compounds to ensure their safe use and disposal.

The structural versatility of Methyl 3-bromo-5-fluoro-4-nitrophenylacetate has led to its use as an intermediate in the synthesis of more complex molecules. For example, it has been employed in the construction of heterocyclic compounds, which are valuable in drug design and agrochemicals. Its ability to undergo various coupling reactions further enhances its utility in organic synthesis.

From a spectroscopic perspective, Methyl 3-bromo-5-fluoro-4-nitrophenylacetate exhibits distinct absorption bands in the ultraviolet-visible (UV-vis) spectrum due to the conjugation between the nitro group and the aromatic ring. This property makes it suitable for use in sensors and diagnostic tools where selective detection is required. Recent innovations in nanotechnology have leveraged this property to develop novel sensing platforms for detecting trace amounts of analytes in complex matrices.

In conclusion, Methyl 3-bromo-5-fluoro-4-nitrophenylacetate stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors. As research continues to uncover new potentials for this compound, its role in advancing technology and medicine is expected to grow significantly.